Dihexadecyl dimethyl ammonium chloride
Overview
Description
Dihexadecyl dimethyl ammonium chloride (DHDMAC) is an organic quaternary ammonium surfactant that has numerous applications in scientific research. It is a cationic surfactant, meaning it carries a positive charge, and is often used in laboratory experiments due to its ability to solubilize and stabilize proteins, lipids, and other molecules. The properties of DHDMAC make it a useful tool for scientists and researchers, as it can be used in a variety of experiments and applications.
Scientific Research Applications
Cosmetic Products: Rheological Behavior
Dihexadecyl dimethyl ammonium chloride (DDAC) impacts the rheological properties of cosmetic products. When added to behenyl trimethyl ammonium chloride/1-hexadecanol/water ternary systems, DDAC disrupts alpha gel structures, forming highly stable vesicles. This alteration in rheological behavior aids in improving the long-term stability of cosmetic products and offers a method to control product consistency (Akatsuka, Ohara, & Otsubo, 2006).
Nanocomposites: Structural and Thermal Properties
DDAC alters the structural and thermal properties of poly(lactic acid) (PLA) nanocomposites. The inclusion of DDAC and other organoclays in PLA nanocomposites influences clay dispersion, crystallinity, and thermal behavior. This indicates DDAC's role in enhancing material properties in nanocomposite applications (Alves et al., 2019).
Environmental Impact: Sorption to Municipal Sludge
DDAC demonstrates notable sorptive behavior to various forms of municipal sludge. Its adsorption correlates with its hydrophobicity and is influenced by factors like pH and sludge characteristics. This study is vital for assessing DDAC's environmental fate and potential human and ecological health impacts (Ismail, Tezel, & Pavlostathis, 2010).
Optically Active Surfactants: Synthesis and Characterization
DDAC has been studied for use as an optically active surfactant in enantioselective micellar catalysis. Its surface and aggregation behavior in aqueous media indicate potential applications in specific catalytic processes, emphasizing the role of surfactant structure in micelle formation (Diego‐Castro, Hailes, & Lawrence, 2001).
Antimicrobial Coatings: Cotton Treatment
DDAC's application in antimicrobial coatings, particularly for cotton fibers, shows significant bacterial inactivation capabilities. Its effectiveness against pathogens like Staphylococcus aureus and Escherichia coli highlights its potential in medical and hygiene-related textiles (Liu et al., 2013).
Surfactant Systems: Aggregate Formation
DDAC's role in the formation of various aggregates in mixed surfactant systems demonstrates its potential in manipulating the physical properties of solutions. This can be relevant in processes like emulsion formulation and drug delivery systems (Ogata et al., 2022).
Gemini Surfactant: Synthesis and Performance
DDAC serves as a component in the synthesis of Gemini surfactants. Its properties, like the critical micelle concentration and combination with counter-ions, are crucial for applications in detergents and personal care products (Liu Fa, 2016).
Surface Activity: Dispersive Properties
DDAC's effect on the surface activity and dispersive properties of solutions suggests its potential in formulations requiring controlled surface tension, such as in coatings and paints (Liu et al., 2017).
Polymerization Processes
In the field of polymer science, DDAC plays a role in dispersion polymerization processes, influencing the reactivity ratios and intrinsic viscosity of polymers. This is significant for developing specific polymer properties for industrial applications (Wang et al., 2011).
Mechanism of Action
Target of Action
Dihexadecyl dimethyl ammonium chloride, also known as DDAC, is a quaternary ammonium compound . Its primary target is the cell membrane of microorganisms . It interacts with the lipid bilayers of the cell membrane, disrupting intermolecular interactions .
Mode of Action
DDAC acts by causing the disruption of intermolecular interactions and the dissociation of lipid bilayers . This disruption leads to changes in the cell membrane’s structure, causing leakage of intracellular components . The bacteriostatic (preventing growth) or bactericidal (killing microorganisms) activity of DDAC depends on its concentration and the growth phase of the microbial population .
Biochemical Pathways
The primary biochemical pathway affected by DDAC is the integrity of the cell membrane. By disrupting the lipid bilayer, DDAC interferes with essential cellular functions, such as nutrient uptake and waste removal . This disruption can lead to cell death .
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of DDAC is limited. It is known that ddac is poorly absorbed when orally administered to rats and is eliminated mainly through feces .
Result of Action
The action of DDAC on the cell membrane causes the leakage of intracellular molecules, leading to the death of the cells . It is a broad-spectrum biocidal agent, effective against bacteria and fungi . It is used as a disinfectant cleaner for linen, recommended for use in hospitals, hotels, and industries .
Action Environment
DDAC is a solid compound that is slightly soluble in water but can dissolve in organic solvents such as chloroform, benzene, and ethanol . It has the characteristics of a cationic surfactant and can react with negatively charged substances . Environmental factors such as temperature, pH, and the presence of organic matter can influence the action, efficacy, and stability of DDAC .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Dihexadecyl dimethyl ammonium chloride is a quaternary ammonium compound that disrupts intermolecular interactions and dissociates lipid bilayers . It is a broad-spectrum biocide against bacteria and fungi .
Cellular Effects
This compound causes the disruption of intermolecular interactions and the dissociation of lipid bilayers . The bacteriostatic or bactericidal activity of this compound depends on its concentration and the growth phase of the microbial population .
Molecular Mechanism
The molecular mechanism of this compound involves the disruption of intermolecular interactions and the dissociation of lipid bilayers . This disruption and dissociation are key to its role as a broad-spectrum biocide .
Dosage Effects in Animal Models
In mice, this compound was found to cause infertility and birth defects when combined with Alkyl (60% C14, 25% C12, 15% C16) dimethyl benzyl ammonium chloride . The toxicological effects associated with reported lowest-observed-adverse-effect levels for this compound are consistently characterized by reduced food consumption, reduced mean body weight, reduced body weight gain, and local irritation .
properties
IUPAC Name |
dihexadecyl(dimethyl)azanium;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H72N.ClH/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(3,4)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;/h5-34H2,1-4H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCPCLAPUXMZUCD-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC[N+](C)(C)CCCCCCCCCCCCCCCC.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H72ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8051461 | |
Record name | Dihexadecyldimethylammonium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8051461 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
530.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; Other Solid; Pellets or Large Crystals | |
Record name | Quaternary ammonium compounds, di-C14-18-alkyldimethyl, chlorides | |
Source | EPA Chemicals under the TSCA | |
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CAS RN |
1812-53-9, 68002-59-5 | |
Record name | Dicetyldimethylammonium chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1812-53-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Dicetyldimonium chloride | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001812539 | |
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Record name | Quaternary ammonium compounds, di-C14-18-alkyldimethyl, chlorides | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068002595 | |
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Record name | Aliquat 206 | |
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Record name | Quaternary ammonium compounds, di-C14-18-alkyldimethyl, chlorides | |
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Record name | Dihexadecyldimethylammonium chloride | |
Source | EPA DSSTox | |
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Record name | Dihexadecyldimethylammonium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.750 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | Quaternary ammonium compounds, di-C14-18-alkyldimethyl, chlorides | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.061.866 | |
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Record name | DICETYLDIMONIUM CHLORIDE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Dihexadecyl Dimethyl Ammonium Chloride in a compound softening agent?
A1: this compound acts as a cationic surfactant in the compound softening agent described in the research []. While the exact mechanism isn't detailed in the paper, cationic surfactants like this compound generally adsorb onto negatively charged fabric surfaces, neutralizing static and imparting softness. This is further enhanced by the presence of other components like polydimethylsiloxane, which can contribute to lubrication and a smoother fabric feel [].
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